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An In-depth Technical Guide to 3-
Bromocyclooctene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromocyclooctene is a halogenated cycloalkene that serves as a versatile intermediate in
organic synthesis. Its unique eight-membered ring structure and the presence of both an
alkene and an allylic bromide functionality make it a valuable building block for the synthesis of
a variety of more complex molecules, including potential pharmaceutical candidates and novel
materials. This technical guide provides a comprehensive overview of the physical and
chemical properties of 3-bromocyclooctene, detailed experimental protocols for its synthesis
and key reactions, and essential safety information.

Physical and Chemical Properties

3-Bromocyclooctene is a colorless to light yellow liquid at room temperature. A summary of its
key physical and chemical properties is presented in the tables below. While some physical
properties like melting point and boiling point at atmospheric pressure are not readily available
in the literature, calculated and experimentally determined values for other key parameters
provide a good understanding of its characteristics.

Table 1: General and Physical Properties of 3-Bromocyclooctene[1][2]
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Property

Value

Molecular Formula

CsH13Br

Molecular Weight 189.09 g/mol [1]

CAS Number 7422-06-2[1][2][3]
Appearance Colorless to light yellow liquid
Boiling Point 79 °C at 5 Torr

Melting Point Not available

Density (calculated)

1.3308 g/cm3

Solubility

Insoluble in water; soluble in common organic

solvents like ether, benzene, and chloroform.

Table 2: Spectroscopic Data of 3-Bromocyclooctene

Spectroscopic Technique

Key Features

1H NMR

Data not readily available in searched literature.

13C NMR

Data available in spectral databases.[3]

Infrared (IR) Spectroscopy

Data available in spectral databases.[3]

Mass Spectrometry (MS)

Data available in spectral databases.[3]

Experimental Protocols

Synthesis of 3-Bromocyclooctene

A common and effective method for the synthesis of 3-bromocyclooctene is the allylic

bromination of cis-cyclooctene using N-bromosuccinimide (NBS) as the bromine source and a

radical initiator such as azobisisobutyronitrile (AIBN).[4]

Experimental Workflow: Synthesis of 3-Bromocyclooctene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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